Cas no 83131-09-3 (Methyl 5-cyano-2,3-dimethoxybenzoate)

• Product Name: Methyl 5-cyano-2,3-dimethoxybenzoate
• CAS No: 83131-09-3
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4953222
• Update Time: 2025-04-23

Methyl 5-cyano-2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2,3-dimethoxybenzoate

• Inchi： 1S/C11H11NO4/c1-14-9-5-7(6-12)4-8(10(9)15-2)11(13)16-3/h4-5H,1-3H3
• InChI Key： LCCXTBKPZWRHDW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C#N)=CC=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-cyano-2,3-dimethoxybenzoate

Methyl 5-cyano-2,3-dimethoxybenzoate (CAS No. 83131-09-3): A Versatile Intermediate in Organic Synthesis

Methyl 5-cyano-2,3-dimethoxybenzoate (CAS No. 83131-09-3) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a cyano group and two methoxy groups, making it a valuable building block for more complex molecules. Researchers and manufacturers often search for "Methyl 5-cyano-2,3-dimethoxybenzoate synthesis" or "83131-09-3 applications," reflecting the growing interest in this compound's potential.

The molecular structure of Methyl 5-cyano-2,3-dimethoxybenzoate consists of a benzoate core with strategic substitutions at the 2, 3, and 5 positions. The presence of the electron-withdrawing cyano group at the 5-position significantly influences the compound's reactivity, while the methoxy groups at positions 2 and 3 contribute to its solubility profile. These features make it particularly useful in medicinal chemistry, where researchers frequently inquire about "building blocks for drug discovery" and "functionalized benzoate derivatives."

In recent applications, Methyl 5-cyano-2,3-dimethoxybenzoate has shown promise as a precursor in the synthesis of various biologically active compounds. Its structural motifs appear in several research areas that are currently trending in scientific literature, including "small molecule drug development" and "crop protection agents." The compound's versatility answers the frequent search queries about "multifunctional chemical intermediates" and "custom synthesis solutions."

The synthesis of Methyl 5-cyano-2,3-dimethoxybenzoate typically involves selective esterification and functional group introduction steps. Process chemists often optimize these methods to address common search terms like "high-yield synthesis of cyano benzoates" and "green chemistry approaches." Recent advancements have focused on improving the atom economy of these processes, responding to the growing industry demand for "sustainable chemical production."

From a commercial perspective, Methyl 5-cyano-2,3-dimethoxybenzoate serves as a key intermediate for several market segments. Pharmaceutical companies searching for "novel chemical entities" and "patented intermediate compounds" frequently encounter this material in their research. The agrochemical sector also shows interest, particularly in relation to queries about "plant growth regulators" and "specialty crop chemicals."

Quality control of Methyl 5-cyano-2,3-dimethoxybenzoate involves rigorous analytical techniques, addressing common concerns about "chemical purity standards" and "analytical method validation." Advanced chromatographic methods ensure the compound meets the stringent requirements of research and production applications, particularly for users searching "HPLC analysis of benzoate derivatives."

The stability profile of Methyl 5-cyano-2,3-dimethoxybenzoate makes it suitable for various formulation applications. Researchers investigating "chemical storage conditions" and "compound stability studies" find this information particularly valuable. Proper handling and storage recommendations align with industry best practices for "laboratory chemical management."

In the context of intellectual property, Methyl 5-cyano-2,3-dimethoxybenzoate appears in numerous patent applications, responding to searches about "patented chemical intermediates" and "proprietary synthesis routes." Its structural features contribute to novel compound claims in multiple therapeutic areas, making it relevant to queries about "drug discovery intellectual property."

Future research directions for Methyl 5-cyano-2,3-dimethoxybenzoate may explore its potential in emerging fields like "materials science applications" and "specialty polymer synthesis." These applications address growing interest in "functional organic materials" and "advanced chemical technologies," positioning this compound as relevant to cutting-edge research trends.

For researchers and manufacturers seeking detailed technical information about Methyl 5-cyano-2,3-dimethoxybenzoate, comprehensive data packages are available that cover "spectroscopic characterization data" and "safety data sheets." These resources respond to frequent queries about "chemical compound specifications" and "technical documentation requirements," ensuring proper evaluation and application of this versatile intermediate.